Cas no 57734-48-2 (Benzoic acid,2,3-dimethoxy-5-[(methylamino)sulfonyl]-, methyl ester)

• Product name: Benzoic acid,2,3-dimethoxy-5-[(methylamino)sulfonyl]-, methyl ester
• CAS No: 57734-48-2
• MF: C₁₁H₁₅NO₆S
• Molecular Weight: 289.3049
• CID: 371038
• PubChem ID: 93784

Benzoic acid,2,3-dimethoxy-5-[(methylamino)sulfonyl]-, methyl ester Properties

Names and Identifiers

• Benzoic acid,2,3-dimethoxy-5-[(methylamino)sulfonyl]-, methyl ester
• methyl 2,3-dimethoxy-5-(methylsulfamoyl)benzoate
• methyl 2,3-dimethoxy-5-[(methylamino)sulphonyl]benzoate
• Methyl 2,3-dimethoxy-5-((methylamino)sulphonyl)benzoate
• EINECS 260-922-6
• SCHEMBL10722267
• NS00033777
• DTXSID70206431
• 57734-48-2
• METHYL 2,3-DIMETHOXY-5-[(METHYLAMINO)SULFONYL]BENZOATE

• Inchi： InChI=1S/C11H15NO6S/c1-12-19(14,15)7-5-8(11(13)18-4)10(17-3)9(6-7)16-2/h5-6,12H,1-4H3
• InChIKey： SCSLYXQZQWKMEW-UHFFFAOYSA-N
• SMILES： CNS(=O)(=O)C1=CC(=C(C(=C1)OC)OC)C(=O)OC

Computed Properties

• 精确分子量: 289.06205
• 同位素质量: 289.062
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 7
• 重原子数量: 19
• 可旋转化学键数量: 6
• 复杂度: 404
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 99.3Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.28
• Boiling Point: 444°Cat760mmHg
• 闪点: 222.3°C
• Refractive Index: 1.511
• PSA: 90.93